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Compound of Interest

Compound Name: 2-Phenylacetohydrazide

Cat. No.: B146101 Get Quote

Essential Safety and Handling Guide for 2-
Phenylacetohydrazide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Phenylacetohydrazide. It is intended for researchers, scientists,

and drug development professionals to ensure personnel safety and minimize environmental

impact.
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Identifier Value

Chemical Name 2-Phenylacetohydrazide

Synonyms
N-Acetyl-N'-phenylhydrazine, Acetic acid 2-

phenylhydrazide, 1-Acetyl-2-phenylhydrazine

CAS Number 114-83-0[1][2]

Molecular Formula C₈H₁₀N₂O[2]

Molecular Weight 150.18 g/mol [2]

GHS Hazard Class Acute Toxicity 3, Oral[2]

Hazard Pictogram GHS06 (Skull and Crossbones)[2][3]

Signal Word Danger[2][3]

Hazard Statements
Toxic if swallowed.[4] Harmful in contact with

skin or if inhaled.[1]

Storage Temperature 15-25°C[2]

Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[1]

Keep the container tightly closed and store in a locked cabinet or an area accessible only to

authorized personnel.[4]

Label the container clearly with the chemical name, concentration, date, and hazard

symbols.[5]

2. Handling:
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Engineering Controls: All handling of solid 2-Phenylacetohydrazide should be conducted in

a certified chemical fume hood to minimize inhalation of dust.[5] Use a ventilated balance

enclosure or a powder-containment hood for weighing.[5] If unavailable, perform weighing

within the chemical fume hood with the sash at the lowest practical height.[5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

required.[5][6] A face shield should be worn in addition to goggles when there is a risk of

splashing.[5][6]

Skin and Body Protection: A chemical-resistant and flame-retardant lab coat must be worn

and fully buttoned.[5] Long pants and closed-toe shoes are also required.[5][6] For tasks

with a higher risk of contamination, a chemical-resistant apron should be worn over the lab

coat.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential.[5]

Always inspect gloves for any signs of degradation or perforation before use.[5] Dispose of

contaminated gloves after use.[3]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator with appropriate cartridges for organic vapors

and particulates should be used.[3]

Procedural Guidance:

When dissolving the solid, slowly add the solvent to the solid to minimize dust generation.

[5]

Use a pipette or a funnel for transferring solutions to prevent spills.[5]

Cover the work surface with absorbent, disposable bench paper to contain any potential

spills.[5]

Avoid contact with skin and eyes, and do not breathe dust.[1]

3. Post-Handling and Cleanup:
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At the end of the procedure, decontaminate all surfaces and equipment with an appropriate

solvent and then a cleaning solution.[5]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Emergency Procedures
Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[1] Call a poison center or doctor if you feel unwell.

Skin Contact: If on skin, wash with plenty of soap and water.[1][3] Remove contaminated

clothing immediately.

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and consult a physician.[3]

Ingestion: If swallowed, immediately call a poison center or doctor.[4] Rinse mouth. Never

give anything by mouth to an unconscious person.[3]

Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an

absorbent material. Carefully scoop the material into a suitable, closed container for

disposal.[3] Avoid creating dust.[3]

Disposal Plan
Dispose of 2-Phenylacetohydrazide and any contaminated materials in a designated,

labeled, and sealed container.

All waste must be disposed of through an approved hazardous waste disposal plant.[1][4] Do

not dispose of it down the drain.[3]
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE:
- Safety Goggles & Face Shield
- Chemical-Resistant Lab Coat

- Nitrile/Neoprene Gloves

Prepare Work Area:
- Work in a Fume Hood

- Cover surface with absorbent paper

Weighing:
- Use ventilated enclosure or

  perform in fume hood
- Handle carefully to avoid dust

Dissolving:
- Slowly add solvent to solid

Transferring:
- Use pipette or funnel

Decontaminate:
- Clean equipment and surfaces

Waste Disposal:
- Collect all waste in a

  sealed, labeled container

Remove PPE:
- Dispose of gloves

- Wash hands thoroughly

Final Disposal:
- Transfer to approved

  hazardous waste facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Phenylacetohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b146101?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA1444636&productDescription=N-ACETYL-N+-PHENLHYDRAZIN+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/mm/820561
https://www.capotchem.cn/doc/viewmsds_114-83-0.html
https://www.merckmillipore.com/TW/zh/product/2-Phenylacetohydrazide,MDA_CHEM-820561
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Chlorophenyl_acetohydrazide.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/product/b146101#personal-protective-equipment-for-handling-2-phenylacetohydrazide
https://www.benchchem.com/product/b146101#personal-protective-equipment-for-handling-2-phenylacetohydrazide
https://www.benchchem.com/product/b146101#personal-protective-equipment-for-handling-2-phenylacetohydrazide
https://www.benchchem.com/product/b146101#personal-protective-equipment-for-handling-2-phenylacetohydrazide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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